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Compound of Interest

Compound Name: Chrodrimanin B

Cat. No.: B606662 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Chrodrimanin B, a potent and selective

insecticidal meroterpenoid. The document is intended for researchers, scientists, and drug

development professionals interested in the chemical properties, biological activity, and

experimental evaluation of this compound.

Chemical Identity
Identifier Value

IUPAC Name

[(1S,5R,6R,14R,15S,17R,22S)-10,15-dihydroxy-

6,14,18,18,22-pentamethyl-8,19-dioxo-7,13-

dioxapentacyclo[12.8.0.0³,¹².0⁴,⁹.0¹⁷,²²]docosa-

3(12),4(9),10,20-tetraen-5-yl] acetate[1]

CAS Number 132196-54-4[2][3]

Molecular Formula C₂₇H₃₂O₈[2]

Molecular Weight 484.5 g/mol [1]

Synonyms Thailandolide B[3]

Biological Activity and Mechanism of Action
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Chrodrimanin B is a fungal metabolite originally isolated from Talaromyces species.[3] It

exhibits significant insecticidal activity by acting as a potent and selective antagonist of insect

γ-aminobutyric acid (GABA) receptors, which are ligand-gated chloride channels.[4]

The mechanism of action involves the blockage of GABA-induced currents in insect neurons.

At low concentrations, Chrodrimanin B acts as a competitive antagonist, while at higher

concentrations, it exhibits non-competitive inhibition.[4] This targeted action on insect GABA

receptors leads to paralysis and eventual death of the insect.[2]

A key advantage of Chrodrimanin B is its selectivity for insect GABA receptors over their

human counterparts. This selectivity significantly reduces the potential for off-target effects in

mammals, making it a promising candidate for the development of novel insecticides.

Quantitative Data on Biological Activity
Parameter Organism/Receptor Value

IC₅₀
Bombyx mori GABA Receptor

(RDL)
1.13 nM[4]

IC₅₀
Human α1β2γ2 GABA

Receptor
1.48 µM[4]

LD₅₀ Third instar silkworm larvae 10 µg/g of diet[3]

Signaling Pathway
The following diagram illustrates the antagonistic action of Chrodrimanin B on an insect GABA

receptor.
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Mechanism of Chrodrimanin B Action
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Caption: Antagonistic action of Chrodrimanin B on insect GABA receptors.

Biosynthesis
The biosynthesis of Chrodrimanin B in Penicillium verruculosum involves a complex pathway

starting from the polyketide 6-hydroxymellein. The biosynthetic gene cluster responsible for its

production has been identified and successfully reconstituted in the heterologous host

Aspergillus oryzae.

Biosynthetic Pathway Workflow
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Chrodrimanin B Biosynthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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